Cas no 63254-91-1 (1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-)
63254-91-1 structure
Product Name:1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
CAS No:63254-91-1
MF:C20H14N4O6S2
MW:470.478361606598
CID:1649537
PubChem ID:71381331
Update Time:2025-04-21
1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
- 4,6-bis(1H-benzimidazol-2-yl)benzene-1,3-disulfonic acid
- DTXSID30803788
- 63254-91-1
-
- Inchi: 1S/C20H14N4O6S2/c25-31(26,27)17-10-18(32(28,29)30)12(20-23-15-7-3-4-8-16(15)24-20)9-11(17)19-21-13-5-1-2-6-14(13)22-19/h1-10H,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30)
- InChI Key: NBSMWNFMDFWVEA-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(C2=NC3C=CC=CC=3N2)=CC=1C1=NC2C=CC=CC=2N1)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 470.03562
- Monoisotopic Mass: 470.03547653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 832
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 166.1
1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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